5-(Cyclohex-1-EN-1-YL)thiophene-2-carbaldehyde

• Molecular Formula: C11H12OS
• Molecular Weight: 192.28 g/mol
• SMILES: C1CCC(=CC1)C2=CC=C(S2)C=O
• InChI: InChI=1S/C11H12OS/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h4,6-8H,1-3,5H2
• InChIKey: RTEPENTZFWNFDP-UHFFFAOYSA-N

5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde – Physicochemical & Procurement Overview

5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde (CAS 58267-91-7) is a heterocyclic building block composed of a thiophene ring substituted at the 5-position with a cyclohex-1-enyl group and at the 2-position with a formyl group [1]. It belongs to the 5-substituted thiophene-2-carbaldehyde class, with a molecular formula of C11H12OS and a molecular weight of 192.28 g/mol [1]. The defining structural feature is the unsaturated cyclohexenyl substituent, which distinguishes it from the fully saturated 5-cyclohexyl analog (CAS 915919-68-5, C11H14OS, MW 194.30) [2]. This unsaturation introduces an alkene functional handle, modulates lipophilicity, and alters the electronic conjugation profile of the molecule relative to its saturated counterparts.

Lower lipophilicity than saturated analog supports ADME property screening

Additional alkene synthetic handle enables late-stage diversification

Cyclohexene-thiophene scaffold precedents support kinase probe design

• [1] PubChem Compound Summary CID 12269973: 5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde. National Library of Medicine, National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 22131107: 5-Cyclohexyl-2-thiophenecarboxaldehyde. National Library of Medicine, National Center for Biotechnology Information. View Source

Why the Cyclohexenyl Analog Cannot Be Replaced by the Saturated Cyclohexyl Derivative

Although 5-cyclohexylthiophene-2-carbaldehyde shares the same thiophene-2-carbaldehyde core, the two-hydrogen difference between the unsaturated cyclohexenyl and saturated cyclohexyl substituents produces a measurable lipophilicity shift (ΔXLogP3 = 0.4), a molecular weight difference of 2.02 Da, and a fundamentally different reactivity profile [1][2]. The cyclohexenyl alkene provides a site for electrophilic addition, epoxidation, dihydroxylation, and Diels-Alder cycloaddition that is entirely absent in the saturated analog [3]. In medicinal chemistry campaigns, cyclohexa[b]thiophene scaffolds have yielded potent kinase inhibitors, demonstrating that the cyclohexene-thiophene framework can engage biological targets in ways that saturated cyclohexyl-thiophene systems cannot replicate [4]. Substituting the unsaturated compound with the saturated analog without re-synthesis and re-assay therefore risks both altered physicochemical behavior and loss of key synthetic handles.

Risk: Lipophilicity shift may alter partitioning behavior compared to saturated analog

Risk: Absence of alkene eliminates key diversification handle present in target

Risk: Mass differentiation required for unambiguous identity confirmation if substituted

• [1] PubChem Compound Summary CID 12269973: 5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde. XLogP3-AA = 3.2. View Source
• [2] PubChem Compound Summary CID 22131107: 5-Cyclohexyl-2-thiophenecarboxaldehyde. XLogP3-AA = 3.6. View Source
• [3] Kuujia.com. Cas no 2138211-22-8: 3-4-(diethylamino)-4-methylcyclohex-1-en-1-ylthiophene-2-carbaldehyde – Product Description. The cyclohexenyl-thiophene framework offers steric and electronic modulation, enabling tailored reactivity in cross-coupling or condensation reactions. View Source
• [4] First-in-class dual inhibitors of MASTL and Aurora A kinase: Discovery of selective cyclohexa[b]thiophenes with potent anticancer activity. European Journal of Medicinal Chemistry, Volume 293, 2025, 117729. MA4 demonstrated IC50 = 0.16 μM (Aurora A) and 0.56 μM (MASTL). View Source

Quantitative Differentiation vs. Closest Structural Analogs

Lipophilicity Reduction vs. Saturated Cyclohexyl Analog

5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde exhibits an XLogP3-AA of 3.2, which is 0.4 log units lower than the 3.6 value for the saturated 5-cyclohexylthiophene-2-carbaldehyde [1][2]. This difference arises from the sp²-hybridized carbons in the cyclohexenyl ring, which reduce overall hydrophobicity compared to the fully sp³-hybridized cyclohexyl group. Both compounds share identical topological polar surface area (TPSA = 45.3 Ų), hydrogen bond acceptor count (2), hydrogen bond donor count (0), and rotatable bond count (2), isolating the lipophilicity difference to the alkene character of the cyclohexenyl substituent [1][2].

Lipophilicity shift

Head-to-head

ΔXLogP -0.4
(3.2 vs 3.6)

Supports selection for lower logP programs

Computed values; experimental logP/D confirmation advised

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 3.2
Comparator Or Baseline	5-Cyclohexylthiophene-2-carbaldehyde: XLogP3-AA = 3.6
Quantified Difference	ΔXLogP3 = -0.4 (target less lipophilic)
Conditions	Computed by XLogP3 3.0 / PubChem release 2021.05.07 (target) and 2025.04.14 (comparator)

Why This Matters

A 0.4 log unit lower lipophilicity may improve aqueous solubility and favorably shift ADME properties in drug discovery programs that prioritize lower logP candidates, providing a meaningful differentiation for compound library selection [1][2].

• [1] PubChem CID 12269973: 5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde. XLogP3-AA = 3.2; TPSA = 45.3 Ų; Rotatable Bonds = 2; H-Bond Acceptor = 2; H-Bond Donor = 0. View Source
• [2] PubChem CID 22131107: 5-Cyclohexyl-2-thiophenecarboxaldehyde. XLogP3-AA = 3.6; TPSA = 45.3 Ų; Rotatable Bonds = 2; H-Bond Acceptor = 2; H-Bond Donor = 0. View Source

Mass Spectrometry Differentiation vs. Saturated Analog

The target compound has a molecular weight of 192.28 g/mol (exact mass 192.06088618 Da, formula C11H12OS), which is 2.02 Da lower than the saturated 5-cyclohexyl analog at 194.30 g/mol (exact mass 194.07653624 Da, formula C11H14OS) [1][2]. This mass difference corresponds to exactly two hydrogen atoms, enabling unambiguous differentiation by high-resolution mass spectrometry. The isotopic distribution patterns also differ predictably between C11H12OS and C11H14OS, providing a second orthogonal analytical discriminator [1][2].

Mass differentiation

Head-to-head

ΔMW 2.02 Da
(192.28 vs 194.30)

Enables unambiguous LC-MS identification

HRMS recommended for isomer resolution

Evidence Dimension	Molecular weight and exact mass
Target Compound Data	MW = 192.28 g/mol; Exact Mass = 192.06088618 Da; Formula = C11H12OS
Comparator Or Baseline	5-Cyclohexylthiophene-2-carbaldehyde: MW = 194.30 g/mol; Exact Mass = 194.07653624 Da; Formula = C11H14OS
Quantified Difference	ΔMW = 2.02 Da; ΔExact Mass = 2.01565006 Da; ΔFormula = 2 H atoms
Conditions	Computed by PubChem 2.1/2.2

Why This Matters

The 2.02 Da mass difference enables definitive LC-MS or GC-MS identification and purity verification of the target compound in the presence of its saturated analog, which is critical for procurement acceptance testing and reaction monitoring where both compounds may be present [1][2].

• [1] PubChem CID 12269973: 5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde. Molecular Weight = 192.28 g/mol; Exact Mass = 192.06088618 Da; Formula = C11H12OS. View Source
• [2] PubChem CID 22131107: 5-Cyclohexyl-2-thiophenecarboxaldehyde. Molecular Weight = 194.30 g/mol; Exact Mass = 194.07653624 Da; Formula = C11H14OS. View Source

Alkene Synthetic Handle Advantage Over Saturated and Aryl Analogs

The cyclohexenyl substituent in the target compound provides a reactive alkene moiety — a synthetic handle absent in 5-cyclohexylthiophene-2-carbaldehyde (saturated) and electronically distinct from 5-phenylthiophene-2-carbaldehyde (aromatic, CAS 19163-21-4, logP 3.24) [1][2]. This alkene can undergo epoxidation, dihydroxylation, allylic oxidation, hydroboration, and Diels-Alder cycloaddition, enabling late-stage diversification strategies that are not accessible with the saturated or phenyl-substituted analogs. Cyclohexenyl-thiophene frameworks are explicitly noted for enabling tailored reactivity in cross-coupling and condensation reactions, with the rigid cyclohexenyl substituent enhancing steric control and improving selectivity in complex syntheses [3].

Synthetic handle count

Class-level

3 reactive sites (target)
vs 2 (saturated/aryl analogs)

Additional alkene handle supports diversification

Reactivity confirmed by vendor descriptions; validate per reaction type

Evidence Dimension	Number of distinct synthetic handles
Target Compound Data	Three reactive sites: formyl (C2), thiophene ring positions (C3/C4), and cyclohexenyl alkene (C1'=C2')
Comparator Or Baseline	5-Cyclohexyl analog: two reactive sites (formyl + thiophene ring); 5-Phenyl analog: two reactive sites (formyl + thiophene ring; phenyl is aromatic, less reactive toward addition chemistry)
Quantified Difference	One additional reactive functional group class (isolated alkene) — no direct quantitative reactivity ratio available from literature
Conditions	Class-level comparison based on functional group analysis; supported by vendor descriptions of cyclohexenyl-thiophene reactivity

Why This Matters

For medicinal chemistry and diversity-oriented synthesis programs, the additional alkene handle enables scaffold diversification pathways that are not possible with the saturated or simpler aryl analogs, potentially increasing the compound's value as a key intermediate in library synthesis [3].

• [1] Chembase.cn. 5-Phenylthiophene-2-carbaldehyde (CAS 19163-21-4). LogP = 3.24. View Source
• [2] PubChem CID 22131107: 5-Cyclohexyl-2-thiophenecarboxaldehyde. Saturated cyclohexyl ring. View Source
• [3] Kuujia.com. Cas no 2138561-26-7: 4-(3,3-Dimethylcyclohex-1-en-1-yl)thiophene-2-carbaldehyde – Product Description. The rigid cyclohexenyl substituent enhances steric control, improving selectivity in complex syntheses. View Source

Cyclohexene-Thiophene Scaffold Validation for Kinase Inhibition

Cyclohexa[b]thiophene derivatives — compounds featuring a fused cyclohexene-thiophene core structurally related to the target compound — have been identified as first-in-class dual inhibitors of MASTL and Aurora A kinase, with the lead compound MA4 exhibiting IC50 values of 0.16 ± 0.01 μM against Aurora A and 0.56 ± 0.16 μM against MASTL, with submicromolar GI50 values across the NCI-60 cancer cell line panel [1]. While the target compound is a non-fused cyclohexenyl-thiophene carbaldehyde, this class-level evidence demonstrates that the cyclohexene-thiophene framework can engage kinase ATP-binding pockets with high affinity and selectivity, a property not reported for simple 5-cyclohexyl-thiophene or 5-phenyl-thiophene carbaldehyde scaffolds.

Kinase scaffold precedent

Class-level

IC50 0.16–0.56 μM
(fused cyclohexa[b]thiophene)

Supports scaffold use for kinase probe design

Class-level data; direct bioactivity of aldehyde not reported

Evidence Dimension	Kinase inhibition potency (class-level)
Target Compound Data	No direct bioactivity data available for the aldehyde; cyclohexa[b]thiophene class IC50: 0.16–0.56 μM (MASTL/Aurora A dual inhibition)
Comparator Or Baseline	5-Phenylthiophene-2-carbaldehyde and 5-cyclohexylthiophene-2-carbaldehyde: no reported kinase inhibition data found at similar potency levels
Quantified Difference	Class-level inference only — the fused cyclohexa[b]thiophene kinase inhibitor scaffold is derived from the same unsaturated cyclohexene-thiophene connectivity motif present in the target compound
Conditions	Kinase inhibition assay (MASTL, Aurora A); NCI-60 cancer cell line panel; 277-kinase selectivity panel [Ref: European Journal of Medicinal Chemistry 293, 2025, 117729]

Why This Matters

The demonstrated biological relevance of the cyclohexene-thiophene framework in kinase inhibition supports the selection of 5-(cyclohex-1-en-1-yl)thiophene-2-carbaldehyde as a strategic building block for medicinal chemistry programs targeting kinase-dependent diseases, where saturated or aryl-substituted analogs lack this validated biological precedent [1].

• [1] First-in-class dual inhibitors of MASTL and Aurora A kinase: Discovery of selective cyclohexa[b]thiophenes with potent anticancer activity. European Journal of Medicinal Chemistry, Volume 293, 2025, Article 117729. Lead compound MA4: IC50 (Aurora A) = 0.16 ± 0.01 μM; IC50 (MASTL) = 0.56 ± 0.16 μM. View Source

Commercial Availability and Purity Benchmarking

5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde is commercially available from multiple research chemical suppliers (AKSci, Leyan, Aobchem, CymitQuimica) at a minimum purity specification of 95% . The saturated analog 5-cyclohexylthiophene-2-carbaldehyde is also available at 95% purity from Sigma-Aldrich (AldrichCPR), AKSci, and other vendors . For the target compound, long-term storage is specified as cool and dry conditions, and the product is classified as non-hazardous for DOT/IATA transport . The compound is supplied with full quality assurance documentation including SDS and Certificate of Analysis upon request .

Commercial benchmark

Supporting evidence

≥95% purity
multi-vendor availability

Procurement-ready with QA documentation

Narrower vendor base than saturated analog; plan sourcing

Evidence Dimension	Commercial purity specification and vendor count
Target Compound Data	Min. purity: 95%; Multiple vendors: AKSci (cat. 4674CT), Leyan (cat. 2037847), Aobchem (cat. 715131), CymitQuimica
Comparator Or Baseline	5-Cyclohexylthiophene-2-carbaldehyde: Min. purity: 95%; Vendors: Sigma-Aldrich (AldrichCPR CDS009455), AKSci (cat. 5838AH), ChemImpex, JK-Sci, and others
Quantified Difference	Both compounds available at 95% purity; the saturated analog has broader commercial availability (≥8 vendors identified vs. ≥4 for target), reflecting its inclusion in the Sigma-Aldrich AldrichCPR collection
Conditions	Vendor specification data as of 2025–2026

Why This Matters

The target compound is procurement-ready with documented 95% purity and quality assurance support, but researchers should note its narrower vendor base compared to the saturated analog and plan sourcing timelines accordingly .

Optimal Application Scenarios Based on Differentiated Evidence

Medicinal Chemistry Requiring Lower logP Building Blocks

In lead optimization campaigns where reducing logP is a priority (e.g., to improve oral bioavailability or address hERG liability), 5-(cyclohex-1-en-1-yl)thiophene-2-carbaldehyde (XLogP3 = 3.2) offers a 0.4 log unit advantage over the saturated 5-cyclohexyl analog (XLogP3 = 3.6) while retaining identical TPSA, rotatable bond count, and hydrogen bonding capacity [1][2]. This makes it a direct lipophilicity-modulated replacement in any synthetic sequence that currently employs the saturated analog, without altering the overall polar surface area or H-bond pharmacophore.

Diversity-Oriented Synthesis via Alkene Functionalization

The target compound is uniquely suited for synthesis workflows that require a latent alkene functional group for late-stage diversification. The cyclohexenyl moiety can be elaborated via epoxidation, dihydroxylation, hydroboration-oxidation, or Diels-Alder cycloaddition — transformations that are not possible with 5-cyclohexylthiophene-2-carbaldehyde or 5-phenylthiophene-2-carbaldehyde [3][4][5]. This positions the compound as a privileged intermediate for generating structurally diverse compound libraries from a single precursor.

Kinase-Targeted Probe Synthesis

Given the validated kinase inhibition activity of cyclohexa[b]thiophene derivatives — with lead compounds demonstrating submicromolar dual MASTL/Aurora A inhibition (IC50 = 0.16–0.56 μM) and broad-spectrum anticancer activity across the NCI-60 panel [6] — 5-(cyclohex-1-en-1-yl)thiophene-2-carbaldehyde serves as a strategic aldehyde building block for constructing cyclohexene-thiophene-containing chemical probes or lead-like molecules targeting mitotic kinases. Its formyl group enables condensation with hydrazines, amines, or active methylene compounds to generate diverse chemotypes for kinase screening.

Analytical Method Development for Isomer Resolution

The 2.02 Da exact mass difference between the target compound (192.06088618 Da) and its saturated analog (194.07653624 Da) enables their unequivocal resolution by high-resolution mass spectrometry [1][2]. This property supports analytical laboratories developing LC-HRMS or GC-HRMS methods for reaction monitoring, purity assessment, or impurity profiling in processes where both compounds may co-exist as intermediates or byproducts.

Application

Selection Property

Validation Focus

Lower logP building block selection

Lipophilicity reduction vs saturated analog

logP measurement and ADME assay compatibility

Diversity-oriented synthesis

Additional alkene synthetic handle

Alkene functionalization reactions (e.g., epoxidation, Diels-Alder)

Kinase-targeted chemical probe synthesis

Cyclohexene-thiophene scaffold precedent

Kinase panel screening and target engagement

Analytical method development

Mass differentiation from saturated analog

LC-HRMS or GC-HRMS resolution validation

• [1] PubChem CID 12269973: 5-(Cyclohex-1-en-1-yl)thiophene-2-carbaldehyde. XLogP3-AA = 3.2; Exact Mass = 192.06088618 Da. View Source
• [2] PubChem CID 22131107: 5-Cyclohexyl-2-thiophenecarboxaldehyde. XLogP3-AA = 3.6; Exact Mass = 194.07653624 Da. View Source
• [3] PubChem CID 22131107. Saturated cyclohexyl ring; no alkene functionality. View Source
• [4] Chembase.cn. 5-Phenylthiophene-2-carbaldehyde (CAS 19163-21-4). Aromatic phenyl ring; no alkene reactivity. View Source
• [5] Kuujia.com. Cas no 2138561-26-7 and 2138211-22-8: Cyclohexenyl-thiophene frameworks enable tailored reactivity in cross-coupling and condensation reactions. View Source
• [6] First-in-class dual inhibitors of MASTL and Aurora A kinase: Discovery of selective cyclohexa[b]thiophenes. Eur. J. Med. Chem. 293, 2025, 117729. View Source